Cas no 1251674-70-0 (2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide)

• Product Name: 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide
• CAS No: 1251674-70-0
• MF: C₂₇H₃₃N₅O₂S
• MW: 491.648224592209
• CID: 5403122
• Update Time: 2025-10-23

2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[6-[4-(4-Methoxyphenyl)-1-piperazinyl]-4-pyrimidinyl]thio]-N-(1-methyl-3-phenylpropyl)acetamide
• 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide

• Inchi： 1S/C27H33N5O2S/c1-21(8-9-22-6-4-3-5-7-22)30-26(33)19-35-27-18-25(28-20-29-27)32-16-14-31(15-17-32)23-10-12-24(34-2)13-11-23/h3-7,10-13,18,20-21H,8-9,14-17,19H2,1-2H3,(H,30,33)
• InChI Key： JIMHBYUNGMIDSJ-UHFFFAOYSA-N
• SMILES： C(NC(C)CCC1=CC=CC=C1)(=O)CSC1C=C(N2CCN(C3=CC=C(OC)C=C3)CC2)N=CN=1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 740.9±60.0 °C(Predicted)
• pka: 13.81±0.46(Predicted)

Additional information on 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide

Recent Advances in the Study of 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide (CAS: 1251674-70-0)

The compound 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide (CAS: 1251674-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which include a pyrimidine core linked to a piperazine moiety and a phenylbutan-2-yl acetamide group. These structural elements contribute to its high affinity for specific biological targets, particularly in the central nervous system (CNS). Preliminary in vitro and in vivo experiments suggest that this compound exhibits promising activity as a modulator of neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as anxiety, depression, and schizophrenia.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. The improved synthetic route not only enhances yield but also reduces the formation of by-products, thereby facilitating further pharmacological evaluations. Detailed spectroscopic and chromatographic analyses have confirmed the purity and structural integrity of the synthesized compound, ensuring reliable results in subsequent biological assays.

Pharmacological evaluations have revealed that 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide exhibits selective binding to serotonin and dopamine receptors. In particular, it demonstrates high affinity for the 5-HT1A and D2 receptor subtypes, which are implicated in mood regulation and cognitive function. Animal models have shown that administration of this compound leads to measurable improvements in behavioral outcomes, such as reduced anxiety-like behaviors and enhanced cognitive performance. These findings underscore its potential as a novel therapeutic agent for CNS disorders.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on structural modifications to improve its pharmacokinetic profile while retaining its pharmacological efficacy. Additionally, toxicological studies are underway to assess its safety profile and establish appropriate dosing regimens.

In conclusion, 2-({6-[4-(4-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl}sulfanyl)-N-(4-phenylbutan-2-yl)acetamide represents a promising candidate for the treatment of neurological and psychiatric disorders. Its unique pharmacological properties and optimized synthetic route make it a valuable subject of ongoing research. Future studies will be critical in translating these preclinical findings into clinical applications, potentially offering new therapeutic options for patients with unmet medical needs.